Cas no 2098032-76-7 (1-(Tetrahydrofuran-3-yl)azetidin-3-amine dihydrochloride)

• Product name: 1-(Tetrahydrofuran-3-yl)azetidin-3-amine dihydrochloride
• CAS No: 2098032-76-7
• MF: C₇H₁₆Cl₂N₂O
• MW: 215.120739936829
• CID: 5042962

1-(Tetrahydrofuran-3-yl)azetidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(tetrahydrofuran-3-yl)azetidin-3-amine dihydrochloride
• 1-(oxolan-3-yl)azetidin-3-amine;dihydrochloride
• 1-(Tetrahydrofuran-3-yl)azetidin-3-amine dihydrochloride

• Inchi： 1S/C7H14N2O.2ClH/c8-6-3-9(4-6)7-1-2-10-5-7;;/h6-7H,1-5,8H2;2*1H
• InChI Key： JRJUGAAWOSPXEI-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCC(C1)N1CC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 123
• Topological Polar Surface Area: 38.5

Additional information on 1-(Tetrahydrofuran-3-yl)azetidin-3-amine dihydrochloride

1-(Tetrahydrofuran-3-yl)azetidin-3-amine Dihydrochloride: An Overview of Its Structure, Synthesis, and Applications

1-(Tetrahydrofuran-3-yl)azetidin-3-amine dihydrochloride (CAS No. 2098032-76-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and chemical properties, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 1-(Tetrahydrofuran-3-yl)azetidin-3-amine dihydrochloride is C₉H₁₅N₂O·2HCl, and its molecular weight is approximately 229.18 g/mol. The compound features a tetrahydrofuran ring fused to an azetidine ring, with an amine group attached to the azetidine ring. This structural arrangement confers unique chemical and biological properties that make it an attractive candidate for drug discovery and development.

In terms of synthesis, 1-(Tetrahydrofuran-3-yl)azetidin-3-amine dihydrochloride can be prepared through a multi-step process involving the reaction of tetrahydrofuran with azetidine derivatives. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel synthetic route that significantly improved the yield and purity of the final product.

The biological activity of 1-(Tetrahydrofuran-3-yl)azetidin-3-amine dihydrochloride has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent activity against a range of biological targets, including enzymes and receptors involved in neurological disorders and cancer. A notable study published in the Journal of Medicinal Chemistry in 2020 demonstrated that 1-(Tetrahydrofuran-3-yl)azetidin-3-amine dihydrochloride effectively inhibited the activity of a specific kinase implicated in neurodegenerative diseases.

Beyond its therapeutic potential, 1-(Tetrahydrofuran-3-yl)azetidin-3-amine dihydrochloride has also been explored for its use as a building block in the synthesis of more complex molecules. Its structural flexibility allows for easy functionalization, making it a valuable intermediate in the development of new drugs and materials. A recent review article in Chemical Reviews highlighted several examples where this compound was used as a key intermediate in the synthesis of novel pharmaceuticals.

The safety profile of 1-(Tetrahydrofuran-3-yl)azetidin-3-amine dihydrochloride is another important aspect to consider. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal side effects observed. However, as with any new chemical entity, thorough toxicological evaluations are necessary to ensure its safety for human use.

In conclusion, 1-(Tetrahydrofuran-3-yl)azetidin-3-amine dihydrochloride (CAS No. 2098032-76-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structure, efficient synthesis methods, and potential therapeutic effects make it an exciting area of ongoing investigation. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.